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Compound of Interest

Compound Name: 2,6-Difluorophenol

Cat. No.: B125437 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper disposal of chemical reagents, such as

2,6-Difluorophenol, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe handling and

disposal of this compound, ensuring the well-being of laboratory personnel and compliance

with regulatory standards.

2,6-Difluorophenol is a flammable solid that is harmful if swallowed, inhaled, or comes into

contact with skin. It is also corrosive and can cause severe skin burns and eye damage.[1][2][3]

Therefore, it must be handled with extreme care, and its disposal must follow stringent

hazardous waste protocols.

Immediate Safety and Handling
Before initiating any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). All handling of 2,6-Difluorophenol and its waste must

be conducted in a certified chemical fume hood to minimize inhalation exposure.[4]

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).[5]

Eye Protection: Chemical safety goggles or a face shield.[4][6]
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Body Protection: A lab coat is mandatory.[4][5]

Respiratory Protection: In situations of inadequate ventilation, appropriate respiratory

protection should be worn.[6]

An eyewash station and a safety shower must be readily accessible in the event of accidental

exposure.[1][4]

Quantitative Safety Data
The following table summarizes key safety and physical property data for 2,6-Difluorophenol.

Property Value Reference

CAS Number 28177-48-2 [2][6][7]

Molecular Formula C₆H₄F₂O [2][6][7]

Melting Point 38 - 42 °C / 100.4 - 107.6 °F [2]

Boiling Point
59 - 61 °C / 138.2 - 141.8 °F @

17 mmHg
[2]

UN Number UN2925 [1]

Hazard Class 4.1 (Flammable solid) [1]

Subsidiary Hazard Class 8 (Corrosive) [1]

Step-by-Step Disposal Protocol
The disposal of 2,6-Difluorophenol must be managed as hazardous waste. Under no

circumstances should it be disposed of down the drain or in regular trash.[8][9][10]

Experimental Protocol: Waste Collection and Segregation

Waste Characterization: 2,6-Difluorophenol is a halogenated organic compound.[5][11] As

such, its waste must be segregated from non-halogenated organic waste streams to facilitate

proper disposal and minimize costs.[12][13]
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Container Selection: Obtain a designated and compatible hazardous waste container from

your institution's Environmental Health and Safety (EHS) department. This container should

be clearly labeled for "Halogenated Organic Waste."[5][11] Ensure the container is in good

condition, free of leaks, and has a secure, tight-fitting lid.[14][15]

Labeling: Before adding any waste, affix a hazardous waste tag to the container.[12][13] The

label must include the full chemical name ("2,6-Difluorophenol"), the associated hazards

(e.g., "Flammable," "Corrosive," "Toxic"), the accumulation start date, and the name of the

generating researcher or lab.[4]

Waste Accumulation:

Unused Chemical: Carefully transfer any unwanted, expired, or surplus 2,6-
Difluorophenol into the designated waste container.

Contaminated Materials: Any disposable labware (e.g., pipette tips, weighing boats,

gloves) that is grossly contaminated with 2,6-Difluorophenol should be collected in a

separate, sealed plastic bag or a designated container for solid hazardous waste.[4] This

container must also be labeled as hazardous waste.

Spill Cleanup: In case of a spill, use an inert absorbent material like sand or vermiculite to

contain it.[6][13] The collected spill debris must be placed in a sealed, leak-proof container

and labeled as hazardous waste for disposal.[12]

Container Management: Keep the waste container securely closed at all times, except when

adding waste.[9][15][16] This prevents the release of vapors and reduces the risk of spills.

Do not fill the container beyond 90% of its capacity to allow for expansion.[17]

Temporary Storage: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA).[9][13] This area should be cool, well-ventilated, and away from sources of

ignition.[1][2] Ensure secondary containment, such as a chemically resistant tub, is used to

contain any potential leaks.[12][14]

Arranging for Disposal: Once the container is full or waste is no longer being generated,

contact your institution's EHS department to schedule a waste pickup.[4][9] Do not attempt to

transport or dispose of the hazardous waste through any other means.
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Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of 2,6-
Difluorophenol.
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Caption: Workflow for the safe disposal of 2,6-Difluorophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b125437?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

